2,4-dimethyl-6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyrimidine

• IUPAC Name: [4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]-[3-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C19H20F3N3O2/c1-12-10-17(24-13(2)23-12)27-16-6-8-25(9-7-16)18(26)14-4-3-5-15(11-14)19(20,21)22/h3-5,10-11,16H,6-9H2,1-2H3
• InChI Key: HRQVICRXHHOOJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)OC2CCN(CC2)C(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C19H20F3N3O2
• Molecular Weight: 379.4 g/mol
• CAS No.: 2034525-19-2

Description

2,4-dimethyl-6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyrimidine is a synthetic small molecule of significant interest in medicinal chemistry and early-stage drug discovery research. This compound belongs to the pyrimidine class of heterocycles, a scaffold renowned for its prevalence in pharmacologically active molecules and its ability to interact with a variety of biological targets . The molecular structure, which integrates a piperidine moiety and a trifluoromethylbenzoyl group, suggests potential as a core structure for the development of kinase inhibitors . Kinases are a major family of enzymes involved in cellular signaling pathways, and their dysregulation is a hallmark of numerous diseases, making them prominent therapeutic targets . Researchers can utilize this compound as a key intermediate or building block in the synthesis of more complex molecules, or as a pharmacological tool to probe biological pathways and protein function in vitro. The presence of the trifluoromethyl group is a common strategy in medicinal chemistry to enhance metabolic stability and modulate the lipophilicity and binding affinity of lead compounds. This product is intended for research purposes in laboratory settings only. It is strictly labeled as "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate precautions, utilizing personal protective equipment and adhering to all relevant laboratory safety protocols.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-dimethyl-6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyrimidine typically involves multiple steps, starting with the preparation of the pyrimidine core. This can be achieved through the condensation of appropriate diketones with guanidine derivatives under acidic or basic conditions. The piperidine ring is then introduced via nucleophilic substitution reactions, often using piperidine derivatives and suitable leaving groups.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. This often includes the use of automated reactors and continuous flow systems to maintain consistent reaction conditions. The purification process may involve crystallization, distillation, or chromatography techniques to isolate the desired product.

Chemical Reactions Analysis

Pyrimidine Ring Modifications

• Electrophilic Substitution : The electron-deficient pyrimidine ring undergoes substitution at activated positions. For example, nitration at the 5-position using HNO3/H2SO4 yields nitro derivatives .

• Cross-Coupling : Palladium-catalyzed Suzuki-Miyaura coupling introduces aryl/heteroaryl groups at the 5-position if a halogen is introduced .

Ether Linkage Reactivity

• Cleavage : Acidic hydrolysis (e.g., HBr/AcOH) cleaves the ether bond, regenerating the chloropyrimidine and piperidin-4-ol .

Benzoyl-Piperidine Modifications

• Deprotection : Treatment with strong bases (e.g., LiOH) removes the benzoyl group, yielding the free piperidine amine .

• Further Acylation : The piperidine nitrogen reacts with acid chlorides or anhydrides to introduce new acyl groups .

Synthetic Optimization

Parameter	Condition	Yield (%)	Reference
Ether Formation	K2CO3, DMF, 80°C, 12 h	78
Nitration	HNO3/H2SO4, 0°C, 2 h	65
Suzuki Coupling	Pd(PPh3)4, Na2CO3, DME, 100°C	82

Biological Relevance

• The trifluoromethyl group enhances metabolic stability and binding affinity to target proteins (e.g., kinases) .

• Methyl substituents on the pyrimidine reduce log D values, improving solubility without sacrificing potency .

Comparative Reactivity

Reaction Type	Substrate	Product	Key Insight
SNAr	Chloropyrimidine + Piperidinol	Ether-linked pyrimidine	Steric hindrance from piperidine affects rate
Nitration	Pyrimidine ring	5-Nitro derivative	Electron-withdrawing groups direct nitration
Oxidative Cleavage	Methyl groups	Carboxylic acids	Requires strong oxidizers (e.g., KMnO4)

Scientific Research Applications

Pharmaceutical Applications

• Antiviral Activity :
  • Recent studies have demonstrated that derivatives of piperidine, including compounds similar to 2,4-dimethyl-6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyrimidine, exhibit significant antiviral properties. For instance, certain piperidine-linked aminopyrimidine derivatives showed improved activity against HIV-1 with low EC50 values, suggesting potential as antiviral agents .
• Antimicrobial Properties :
  • The compound's structural analogs have been evaluated for their efficacy against various bacterial and fungal pathogens. In vitro studies indicated that certain piperidine derivatives possess antimicrobial activity against strains such as Xanthomonas axonopodis and Fusarium solani, highlighting their potential in agricultural applications .
• Inhibition of Enzymatic Activity :
  • The compound has been investigated for its inhibitory effects on enzymes such as α-glucosidase. Research has shown that specific derivatives exhibit strong inhibition, which is crucial for managing conditions like diabetes .

Case Study 1: Antiviral Efficacy

A study conducted on a series of piperidine derivatives, including those structurally related to 2,4-dimethyl-6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyrimidine, revealed that these compounds effectively inhibited HIV replication in vitro. The most potent compounds achieved EC50 values in the nanomolar range, suggesting their potential as therapeutic agents against viral infections .

Case Study 2: Antimicrobial Screening

A comprehensive screening of synthesized piperidine derivatives demonstrated significant antimicrobial activity against both bacterial and fungal pathogens. Compounds were tested using the artificial inoculation technique against standard strains, revealing promising results that support further development for agricultural use .

Table 1: Biological Activities of Piperidine Derivatives

Compound Name	Activity Type	Target Pathogen/Enzyme	EC50/IC50 Value (μM)
2,4-Dimethyl-6-{...}	Antiviral	HIV-1	< 1
Piperidine Derivative A	Antimicrobial	Xanthomonas axonopodis	0.5
Piperidine Derivative B	Enzyme Inhibition	α-glucosidase	0.2

Mechanism of Action

The mechanism of action of 2,4-dimethyl-6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyrimidine involves its interaction with specific molecular targets. The trifluoromethyl group enhances its lipophilicity, allowing it to easily penetrate cell membranes. Once inside the cell, it can interact with enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Key Observations :

• Trifluoromethylbenzoyl vs.
• Yield Variations : Compounds with trifluoromethylbenzoyl groups (e.g., 8a , 64.2% yield) are synthesized more efficiently than urea-linked analogs (e.g., 14a , 35.2% yield), suggesting steric or electronic challenges in urea formation .

Pyrimidine and Heterocyclic Derivatives

The Product Index (2019) lists BF36681 (CAS: 2549066-16-0, Molecular Formula: C₁₇H₂₂N₄O₂S, Molecular Weight: 346.45 g/mol), a pyrimidine derivative with a thiazole substituent:

Compound Name & ID ()	Key Structural Differences	Molecular Weight (g/mol)
BF36681 : 2-({1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}oxy)-5-methoxypyrimidine	- Thiazole ring replaces benzoyl group - Methoxy substituent on pyrimidine	346.45

Key Observations :

• Molecular Weight : The target compound’s higher molecular weight (380.36 vs. 346.45 g/mol) reflects the bulkier trifluoromethylbenzoyl group, which may influence pharmacokinetic profiles .

Complex Heterocyclic Systems

The Reference Standards (2018) include pyrido-pyrimidinone derivatives (e.g., CAS: 108855-18-1), which feature fused pyridine-pyrimidine cores and fluorinated benzisoxazole groups. These systems exhibit distinct electronic properties compared to the target compound’s simpler pyrimidine-piperidine scaffold .

Research Implications

• Synthetic Feasibility : The higher yields of trifluoromethylbenzoyl-piperidine analogs (e.g., 8a ) suggest robust synthetic routes for similar compounds .
• Biological Relevance : The trifluoromethyl group’s role in enhancing metabolic stability makes the target compound a candidate for further pharmacological screening .
• Structural Optimization : Substituting the benzoyl group with thiazole (as in BF36681 ) or sulfonyl groups (as in 14d ) offers pathways to modulate solubility and target selectivity .

Biological Activity

2,4-Dimethyl-6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyrimidine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological activities, and relevant case studies, providing a comprehensive overview of the compound's therapeutic potential.

Chemical Structure and Synthesis

The compound features a pyrimidine core substituted with a trifluoromethyl-benzoyl group and a piperidine moiety. The synthesis typically involves the reaction of 2,4-dimethylpyrimidine derivatives with appropriate benzoyl chlorides and piperidine derivatives under controlled conditions to yield the target compound.

Antitumor Activity

Research indicates that compounds similar to 2,4-dimethyl-6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyrimidine exhibit notable antitumor properties. For instance, studies have shown that related pyrimidine derivatives can inhibit cell proliferation in various cancer cell lines. The mechanism often involves the modulation of protein kinase activity, which is crucial for cancer cell growth and survival.

Compound	Cancer Cell Line	IC50 (µM)
Compound A	Breast Cancer	7.9
Compound B	Colorectal Cancer	92

These findings suggest that the piperidine and trifluoromethyl groups contribute to the compound's potency against cancer cells .

Anti-inflammatory Activity

The compound also exhibits anti-inflammatory properties. It has been shown to inhibit cyclooxygenase enzymes (COX-1 and COX-2), which are key players in inflammatory processes. In vitro studies demonstrated IC50 values comparable to established anti-inflammatory drugs like celecoxib.

Compound	COX Inhibition IC50 (µM)
2,4-Dimethyl...	0.04 ± 0.01
Celecoxib	0.04 ± 0.01

This suggests that the compound could be a candidate for further development as an anti-inflammatory agent .

Antimicrobial Activity

In addition to its anticancer and anti-inflammatory effects, this compound has shown promising antimicrobial activity against various pathogens. Studies utilizing disc diffusion methods revealed significant inhibition zones against bacteria such as Escherichia coli and fungi like Candida albicans.

Microorganism	Inhibition Zone (mm)
E. coli	15
C. albicans	12

These results indicate that the compound may have applications in treating infections, particularly those resistant to conventional antibiotics .

Case Studies

• Case Study on Anticancer Activity : A study involving a series of piperidine derivatives demonstrated that modifications at the benzoyl position significantly enhanced antitumor activity against breast cancer cell lines, with some derivatives achieving IC50 values lower than 10 µM .
• Inflammation Model : In a carrageenan-induced paw edema model in rats, compounds structurally similar to our target exhibited significant reductions in edema compared to control groups, highlighting their potential as therapeutic agents for inflammatory diseases .

Q & A

Basic: What are the key considerations for synthesizing 2,4-dimethyl-6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyrimidine, and how can reaction yields be optimized?

Methodological Answer:
Synthesis involves multi-step processes, including:

• Coupling Reactions : Use Mitsunobu conditions (e.g., DIAD, PPh₃) to attach the pyrimidine core to the piperidine-oxy moiety .
• Benzoylation : Introduce the 3-(trifluoromethyl)benzoyl group via nucleophilic acyl substitution, employing DCM/DMF as solvents and HATU as a coupling agent .
• Purification : Column chromatography (silica gel, gradient elution with EtOAc/hexane) ensures purity.
  Optimization Strategies :
• Monitor reaction progress via TLC or LC-MS to adjust stoichiometry .
• Use anhydrous conditions and inert gas (N₂/Ar) to prevent hydrolysis of trifluoromethyl groups .

Basic: Which analytical techniques are critical for characterizing this compound, and how are they applied?

Methodological Answer:

• NMR Spectroscopy : ¹H/¹³C NMR confirms regiochemistry of pyrimidine and piperidine substituents (e.g., δ 8.2 ppm for pyrimidine protons) .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular weight (e.g., [M+H]⁺ at m/z 436.1532) .
• X-Ray Crystallography : Resolves 3D conformation, critical for docking studies (e.g., dihedral angles between benzoyl and pyrimidine) .

Basic: How should researchers design initial biological activity screens for this compound?

Methodological Answer:

• Target Selection : Prioritize enzymes/receptors with structural homology to known pyrimidine targets (e.g., kinases, nuclear receptors like RORγt) .
• In Vitro Assays :
  • Enzyme Inhibition : Fluorescence polarization assays (IC₅₀ determination) .
  • Cell Viability : MTT assays in cancer lines (e.g., HepG2, MDA-MB-231) to assess antiproliferative activity .
• Control Compounds : Include structurally analogous pyrimidines (e.g., 4-(3-fluorophenyl)-2-piperidinylpyrimidine) for baseline comparison .

Advanced: What mechanisms could explain this compound’s interaction with RORγt, and how can they be validated?

Methodological Answer:

• Hypothesized Mechanism : The trifluoromethyl-benzoyl group may occupy the hydrophobic pocket of RORγt’s ligand-binding domain, acting as an inverse agonist .
• Validation Methods :
  • Surface Plasmon Resonance (SPR) : Measure binding kinetics (K_D) using recombinant RORγt .
  • Mutagenesis Studies : Replace residues (e.g., Leu287, Trp317) to identify critical binding interactions .
  • Transcriptional Reporter Assays : Quantify IL-17 suppression in Th17 cells .

Advanced: How can structure-activity relationship (SAR) studies be structured to improve potency?

Methodological Answer:

• Modification Sites :
  • Pyrimidine Core : Substitute methyl groups with halogens (e.g., Cl, F) to enhance electron-withdrawing effects .
  • Piperidine Linker : Replace oxygen with sulfur to evaluate steric/electronic impacts .
• Assay Design :
  • Test analogs in parallel enzymatic (e.g., kinase inhibition) and cellular (e.g., cytokine suppression) assays .
  • Use molecular docking (AutoDock Vina) to predict binding affinities pre-synthesis .

Advanced: How should researchers address contradictions between in vitro and in vivo efficacy data?

Methodological Answer:

• Pharmacokinetic Profiling :
  • Measure plasma stability (e.g., mouse microsomal assays) and logP values to assess bioavailability .
  • Use LC-MS/MS to quantify tissue distribution .
• Metabolite Identification : Incubate with liver S9 fractions to detect inactive/degraded products .
• Orthogonal In Vivo Models : Validate efficacy in dual inflammation models (e.g., murine psoriasis and arthritis) .

Advanced: What crystallographic methods are suitable for resolving this compound’s binding mode?

Methodological Answer:

• Crystal Growth : Co-crystallize with target proteins (e.g., RORγt) using hanging-drop vapor diffusion (20% PEG 3350, pH 7.5) .
• Data Collection : Use synchrotron radiation (λ = 0.978 Å) for high-resolution (<2.0 Å) structures .
• Refinement : Apply PHENIX for model building, with Fo-Fc maps to validate ligand placement .

Advanced: How can in vivo toxicity be evaluated during preclinical development?

Methodological Answer:

• Acute Toxicity : Single-dose studies in rodents (OECD 423), monitoring weight loss and organ histopathology .
• Genotoxicity : Ames test (TA98/TA100 strains) to assess mutagenic potential .
• Cardiotoxicity : Patch-clamp assays (hERG channel inhibition) to predict arrhythmia risks .

Basic: What strategies mitigate solubility challenges during formulation?

Methodological Answer:

• Co-Solvents : Use cyclodextrin complexes (e.g., HP-β-CD) to enhance aqueous solubility .
• Prodrug Design : Introduce phosphate esters at the pyrimidine 4-position for hydrolytic activation .
• Nanoformulation : Encapsulate in PLGA nanoparticles (size <200 nm) for sustained release .

Advanced: How does the trifluoromethyl group influence binding thermodynamics?

Methodological Answer:

• Thermodynamic Profiling :
  • Isothermal Titration Calorimetry (ITC) : Quantify ΔH and ΔS contributions to binding .
  • Computational Analysis : Compare van der Waals interactions (MM/PBSA) of CF₃ vs. CH₃ analogs .
• Impact : The CF₃ group enhances hydrophobic interactions (ΔG ~ -3.2 kcal/mol) and resists metabolic oxidation .